N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-(methylthio)benzamide

• IUPAC Name: N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-methylsulfanylbenzamide
• InChI: InChI=1S/C17H16N2O3S2/c1-21-13-8-12-15(9-14(13)22-2)24-17(18-12)19-16(20)10-4-6-11(23-3)7-5-10/h4-9H,1-3H3,(H,18,19,20)
• InChI Key: WYFLGSCVSFLIFE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)SC)OC
• Molecular Formula: C17H16N2O3S2
• Molecular Weight: 360.5 g/mol
• CAS No.: 896360-12-6

Description

N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-(methylthio)benzamide is a useful research compound. Its molecular formula is C17H16N2O3S2 and its molecular weight is 360.45. The purity is usually 95%.
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Scientific Research Applications

Therapeutic Potential and Chemical Diversity

Benzothiazoles, including compounds structurally related to N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-(methylthio)benzamide, have shown a broad spectrum of antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. Their potential as antitumor agents, especially the 2-arylbenzothiazole moiety, is under development for cancer treatment. The structural simplicity and ease of synthesis of benzothiazoles provide ample scope for developing chemical libraries to discover new chemical entities for market progression (Kamal, Mohammed Ali Hussaini Syed, & Shaheer Malik Mohammed, 2015).

Environmental Presence and Effects

The review on parabens, which share a common functional group with benzothiazole derivatives, outlines their ubiquitous presence in aquatic environments due to widespread use in consumer products. Although primarily focused on parabens, this research underscores the importance of studying the environmental fate and behavior of benzothiazole derivatives and similar compounds, considering their potential endocrine-disrupting effects and persistence in water bodies (Haman, Dauchy, Rosin, & Munoz, 2015).

Synthetic and Biological Importance

The synthesis and biological significance of 2-(thio)ureabenzothiazoles have been explored, highlighting their importance in medicinal chemistry. Compounds like Frentizole, a UBT derivative, have applications in treating rheumatoid arthritis and systemic lupus erythematosus. The review provides insights into synthetic methodologies and the pharmacological activities of UBTs and TBTs, illustrating their therapeutic potential (Rosales-Hernández, Mendieta-Wejebe, Padilla-Martínez, García-Báez, & Cruz, 2022).

Pharmacological Developments

Recent advancements in the structural modifications of benzothiazoles have led to the development of new antitumor agents. This review discusses heterocyclic derivatives bearing the benzothiazole moiety and their potential in cancer chemotherapy, underscoring the ongoing need for drug combinations and new drugs with lower toxicity for safe clinical use (Ahmed, Srikanth Yellamelli Valli Venkata, Mohammed, Sultana, & Methuku, 2012).